Cas no 98998-25-5 (8-Methyl-8-azabicyclo[3.2.1]octan-3-amine)

8-Methyl-8-azabicyclo[3.2.1]octan-3-amine structure
98998-25-5 structure
Product Name:8-Methyl-8-azabicyclo[3.2.1]octan-3-amine
CAS No:98998-25-5
MF:C8H16N2
MW:140.226041793823
MDL:MFCD00210699
CID:62026
PubChem ID:408394
Update Time:2025-09-28

8-Methyl-8-azabicyclo[3.2.1]octan-3-amine Chemical and Physical Properties

Names and Identifiers

    • 8-Methyl-8-azabicyclo[3.2.1]octan-3-amine
    • 8-Methyl-8-azabicyclo[3.2.1]oct-3-ylamine
    • 8-Azabicyclo[3.2.1]octan-3-amine, 8-methyl-
    • 8-METHYL-8-AZA-BICYCLO [3.2.1]OCT-3-YLAMINE
    • endo-8-Methyl-8-azabicyclo[3.2.1]octan-3-amine
    • endo-3-Aminotropane
    • (1S,5R)-8-Methyl-8-azabicyclo[3.2.1]octan-3-amine
    • 8-methyl-8-azabicyclo[3.2.1]octan-3-ylamine
    • Ethanone,2-(methylsulfonyl)-1-(2-pyridinyl)-
    • HJGMRAKQWLKWMH-UHFFFAOYSA-N
    • 3-Amino-8-methyl-8-azabicyclo[3.2.1]octane
    • 8-methyl-8-aza-bicyclo[3,2,1]oct-3-ylamine
    • NSC13185
    • Tropane-3-endo-ylamine
    • exo-8-methyl-8-azabicyclo[3.2.1]octan-3-amin
    • exo-8-methyl-8-azabicyclo[3.2.1]octan-3-amine
    • DTXSID60912913
    • SY083115
    • 8-Methyl-8-aza-bicyclo[3.2.1]oct-3-ylamine
    • 8-Methyl-8-azabicyclo[3.2.1]octan-3-amine #
    • BCP20801
    • CS-0078597
    • s10807
    • PS-3077
    • SB10090
    • BP-10718
    • SCHEMBL334182
    • MFCD00210699
    • A19369
    • EN300-28244
    • FT-0654799
    • SY097732
    • FT-0653726
    • NSC-13185
    • 8-METHYL-8-AZABICYCLO[321]OCTAN-3-AMINE
    • 3-Aminotropane
    • 8-methyl-8-aza-bicyclo[3.2.1]octan-3-amine
    • AKOS000307828
    • J-500488
    • 98998-25-5
    • MFCD00215843
    • endo-3-amino-8-methyl-8-azabicyclo[3.2.1]octane
    • PB14179
    • BBL039011
    • STK312859
    • MDL: MFCD00210699
    • Inchi: 1S/C8H16N2/c1-10-7-2-3-8(10)5-6(9)4-7/h6-8H,2-5,9H2,1H3
    • InChI Key: HJGMRAKQWLKWMH-UHFFFAOYSA-N
    • SMILES: N1(C)C2CC(CC1CC2)N

Computed Properties

  • Exact Mass: 140.13100
  • Monoisotopic Mass: 140.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3
  • XLogP3: 0.5

Experimental Properties

  • Density: 0.99
  • Boiling Point: 181.6°C at 760 mmHg
  • Flash Point: 60.8°C
  • Refractive Index: 1.507
  • PSA: 29.26000
  • LogP: 1.20850

8-Methyl-8-azabicyclo[3.2.1]octan-3-amine Pricemore >>

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Fluorochem
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Apollo Scientific
OR0172-500mg
3-Amino-8-methyl-8-azabicyclo[3.2.1]octane
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ChemScence
CS-0078597-1g
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ChemScence
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